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Compound of Interest

Compound Name: 4-Pentadecanol
CAS No.: 109212-91-1
Cat. No.: B025879
Get Quote
. J

Executive Summary & Product Profile

4-Pentadecanol (

) is a secondary alcohol characterized by a hydroxyl group at the C4 position of a 15-carbon
chain. Unlike its primary isomer (1-pentadecanol), which crystallizes readily in stable
orthorhombic or monoclinic forms, 4-pentadecanol introduces chirality and steric bulk within
the chain, leading to unique polymorphic behaviors and lower melting transitions.

This guide outlines the self-validating protocol to confirm its solid-state structure, distinguishing
it from structural isomers and validating its phase purity for pharmaceutical or material
applications.

Key Physical Benchmarks
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4-Pentadecanol 1-Pentadecanol 2-Pentadecanol
Property . .
(Target) (Alternative 1) (Alternative 2)
CAS Number 109212-91-1 629-76-5 1653-34-5
Secondary Alcohol Primary Alcohol Secondary Alcohol
Structure Type ) ) )
(Chiral) (Achiral) (Chiral)
Melting Point (
36.3-37.5°C 43 -45°C 33-35°C
)
] Platy/Layered )
Crystal Habit ) Flaky/Needles Waxy Solid
(Polymorphic)

Mid-chain H-bonding Head-to-head bilayer Methyl-group steric
Key Feature o . . .
steric hindrance packing disruption

Comparative Performance Analysis

The "performance” of 4-pentadecanol in solid-state applications (e.g., as a phase change
material or lipid matrix) depends on its polymorphic stability.

Polymorphic Behavior vs. Alternatives

» 4-Pentadecanol (Target): Exhibits a Rotator Phase (plastic crystal) prior to melting. The
hydroxyl group at C4 disrupts the all-trans zigzag planar conformation, forcing a "kink" that
lowers the packing density compared to the primary alcohol.

o 1-Pentadecanol (Alternative): Strongly favors stable

(orthorhombic) or
(monoclinic) forms with high enthalpy of fusion due to unhindered terminal H-bonding.

 Implication: If your DSC data shows a sharp single peak at 44°C, your sample is likely
contaminated with or misidentified as 1-pentadecanol. 4-Pentadecanol must show a lower
endotherm (~37°C) often preceded by a weak solid-solid transition.

Structural Identification Logic
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The confirmation relies on detecting the specific Long Spacing (
) in X-Ray Diffraction (XRD).

e Primary Alcohols: Molecules pack in bilayers (head-to-head).

e Secondary Alcohols (4-Pentadecanol): Often pack in tilted layers or interdigitated structures
to maximize H-bonding around the buried -OH group. The

-spacing will differ significantly from the theoretical bilayer length of ~40 A found in 1-
pentadecanol.

Experimental Protocol: Self-Validating Confirmation

This protocol uses a multi-technique approach where the result of one method validates the
other.

Workflow Visualization
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Solid 4-Pentadecanol Sample

Step 1: DSC Thermal Scan
(-20°C to 60°C @ 5°C/min)

:

Melting Onset
36-38°C?

es No (>40°C)

Pre-melt Transition REJECT: Isomer Contamination
(Rotator Phase)? (Likely 1-Pentadecanol)

Check Layer Spacing

Step 2: Powder XRD
(Low Angle 26: 1° - 30°)

Unique d-spacing observed

CONFIRMED: 4-Pentadecanol

(Polymorph Identified)

Click to download full resolution via product page

Caption: Logical workflow for confirming 4-pentadecanol identity against high-melting isomers.

Step-by-Step Methodology
Phase 1: Thermal History Standardization (DSC)

Why: Secondary alcohols exhibit “thermal memory." Polymorphs obtained from melt-quenching

differ from solvent-crystallized forms.
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 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

e Protocol:

[¢]

Equilibrate at -20°C.

[¢]

First Heat: Ramp 5°C/min to 60°C. (Erases thermal history).

Cool: Ramp 5°C/min to -20°C. (Induces controlled crystallization).

[e]

o

Second Heat: Ramp 2°C/min to 60°C. (High-resolution data collection).
 Validation Criteria:

o Look for

o Calculate Enthalpy of Fusion (

).[1][2] It should be approx. 35 kd/mol. A value >50 kJ/mol suggests primary alcohol
contamination.

Phase 2: Structural Fingerprinting (PXRD)

Why: To measure the layer thickness (

-spacing) which is unique to the position of the oxygen atom.

¢ Instrument: Powder X-Ray Diffractometer (Cu K

radiation,
A).

e Settings:
o Range:

to
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. (Critical: Low angle data is required for long-chain ordering).

o Step size:

e Analysis:
o Identify the low-angle series (

) peaks.

o Apply Bragg’s Law:

o Causality: If the -OH is at C4, the effective chain length for packing is shortened or tilted
compared to C1.

o Expectation: A primary peak at low angle corresponding to a bilayer or interdigitated
monolayer.

Phase 3: Chirality Check (Polarimetry/Single Crystal)

Why: 4-Pentadecanol is chiral. Commercial samples are often racemic (
).
e Dissolve 10 mg in Ethanol.

o Measure Optical Rotation

e Result:

o : Racemic mixture (most common commercial solid).

o Non-zero: Enantiopure. Note: Enantiopure forms often have higher melting points than
racemates due to better packing efficiency.
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Data Interpretation & Troubleshooting

Observation Diagnosis Action

Reject sample. Verify supplier

MP = 44°C Sample is 1-Pentadecanol.
CAS.

Impure 4-Pentadecanol or )
MP = 37°C, Broad Peak Recrystallize from hexane.
amorphous content.

) Polymorphic mixture (Rotator +  Anneal sample at 30°C for 24h
Double Melting Peak
Crystal). to convert metastable forms.

] Loss of -OH group (reduction Check IR for broad -OH stretch
XRD peaks match Paraffin
to Pentadecane). at 3300 cm~1,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Crystal Structure Confirmation of Solid 4-Pentadecanol:
A Comparative Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b025879/docs#crystal-structure-confirmation-of-solid-
4-pentadecanol-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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